5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester

• CAS No.: 343591-39-9
• Molecular Formula: C14H14Br2N2O4
• Molecular Weight: 434.08 g/mol
• IUPAC Name: ethyl 4-(3,5-dibromo-4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H14Br2N2O4/c1-3-22-13(20)10-6(2)17-14(21)18-11(10)7-4-8(15)12(19)9(16)5-7/h4-5,11,19H,3H2,1-2H3,(H2,17,18,21)
• InChI Key: NUEQJWIHUBPGBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC(=C(C(=C2)Br)O)Br)C

Description

The compound 5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is a pyrimidine derivative characterized by:

• A tetrahydropyrimidine core with a 2-oxo group.
• 6-Methyl group: Enhances lipophilicity and may influence ring conformation.
• Ethyl ester at the 5-carboxylic acid position: Modifies solubility and metabolic stability.

Its comparison with analogs focuses on structural variations and inferred physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester typically involves multiple steps, including bromination, esterification, and cyclization reactions. One common method involves the dibromination of benzylic diols using 1,3-dibromo-5,5-dimethylhydantoin in tetrahydrofuran, which is more environmentally benign than traditional solvents .

Industrial Production Methods

The use of solid bromine carriers and environmentally friendly solvents is emphasized to ensure safety and sustainability in industrial settings .

Chemical Reactions Analysis

Green Chemistry Approaches

A study by Jagwani and Joshi (2014) highlights eco-friendly methods :

• Microwave-Assisted Synthesis
  Reduces reaction time to 3–30 minutes while maintaining yields of 80–96%.

• Mechanochemical (Mortal-Pastel) Method
  Uses grinding with green solvents (e.g., ethylene glycol) to minimize waste and energy consumption.

• Green Solvent Systems
  Replaces traditional solvents with biodegradable alternatives without compromising product purity .

Key Mechanistic Insights

• Pyrimidine Ring Closure
  Ammonia acts as a nucleophile, attacking carbonyl groups to form the tetrahydropyrimidine ring.

• Substitution Patterns
  The 4-hydroxyphenyl group undergoes bromination at positions 3 and 5 via electrophilic substitution, guided by the hydroxyl group’s directing effects.

• Esterification
  The carboxylic acid group reacts with ethanol in the presence of acid catalysts (e.g., H₂SO₄) to form the ethyl ester.

Analysis and Characterization

Technique	Purpose	Key Observations
IR Spectroscopy	Functional group identification	Detection of hydroxyl (-OH), ester (C=O), and pyrimidine rings .
NMR Spectroscopy	Structural confirmation	Peaks corresponding to aromatic protons, methylene groups, and ester methyl groups .
Mass Spectrometry	Molecular weight verification	Matches calculated molar mass of C₁₄H₁₄Br₂N₂O₄ .
TLC/HPLC	Purity assessment	Monitored during reaction optimization to ensure minimal byproducts.

Scientific Research Applications

Medicinal Applications

1. Anti-inflammatory Properties
Recent studies have highlighted the anti-inflammatory effects of pyrimidine derivatives, including the compound . Research has shown that certain derivatives exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. For instance, compounds derived from 5-pyrimidinecarboxylic acid demonstrated significant inhibition of COX-2, with half-maximal inhibitory concentration (IC50) values comparable to established anti-inflammatory drugs like celecoxib and indomethacin .

2. Anticancer Activity
The structural characteristics of pyrimidine derivatives enable them to interact with various biological targets involved in cancer progression. Studies have indicated that modifications to the pyrimidine ring can enhance cytotoxicity against cancer cell lines. For example, derivatives with dibromo substitutions have shown promising results in inhibiting tumor growth in vitro and in vivo models . The specific compound may also play a role in disrupting cancer cell metabolism and proliferation.

3. Antimicrobial Effects
Pyrimidine derivatives have been evaluated for their antimicrobial properties. The presence of the dibromo-4-hydroxyphenyl group enhances the compound's ability to penetrate microbial cell membranes, leading to increased efficacy against various pathogens. Preliminary results suggest that these compounds could serve as potential leads for developing new antimicrobial agents .

Agricultural Applications

1. Pesticidal Activity
The compound's structural features suggest potential applications as a pesticide or herbicide. Research indicates that similar pyrimidine derivatives can act as effective herbicides by inhibiting specific metabolic pathways in plants. The ethyl ester form may enhance bioavailability and efficacy when applied to crops .

2. Residue Management
Understanding the residue definitions and maximum residue limits (MRLs) for chemicals like 5-pyrimidinecarboxylic acid is crucial for regulatory compliance in agricultural practices. Studies have outlined the importance of monitoring such compounds to ensure food safety and environmental protection .

Summary of Research Findings

Application Area	Key Findings	References
Anti-inflammatory	Significant inhibition of COX-2 with IC50 values comparable to celecoxib; potential for new anti-inflammatory drugs
Anticancer	Enhanced cytotoxicity against cancer cell lines; disruption of tumor growth mechanisms
Antimicrobial	Effective against various pathogens; potential for new antimicrobial agents
Pesticidal	Potential herbicide activity; inhibition of plant metabolic pathways
Residue Management	Importance of monitoring residues for compliance with safety standards

Mechanism of Action

The mechanism of action of 5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester involves its interaction with specific molecular targets and pathways. The dibromo-hydroxyphenyl group is known to interact with enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Aryl Group

The aryl group at position 4 of the pyrimidine ring is a critical determinant of molecular interactions. Key analogs and their differences are summarized below:

Compound (Reference)	Aryl Substituent	Key Features	Implications
Target Compound	3,5-Dibromo-4-hydroxyphenyl	High halogen content (Br), hydroxyl group	Increased molecular weight (Br), hydrogen bonding (OH), halogen bonding
Ethyl 4-(2-chlorophenyl)-... ()	2-Chlorophenyl	Single Cl substituent	Reduced steric hindrance; weaker halogen bonds than Br
Ethyl 4-(4-hydroxy-3-methoxyphenyl)... ()	4-Hydroxy-3-methoxyphenyl	Methoxy (electron-donating) and hydroxyl groups	Enhanced solubility (OH), altered electronic effects
Ethyl 4-(3,4-difluorophenyl)-... ()	3,4-Difluorophenyl	Fluorine substituents (small, electronegative)	Increased polarity, potential metabolic stability
Ethyl 4-(4-cyanophenyl)-... ()	4-Cyanophenyl	Strong electron-withdrawing cyano group	Enhanced reactivity; possible π-stacking interactions

Analysis :

• Halogen Type : Bromine (Br) in the target compound provides stronger halogen bonding and higher lipophilicity compared to chlorine (Cl) in or fluorine (F) in .
• Hydroxyl vs. Methoxy : The hydroxyl group in the target compound supports hydrogen bonding, whereas methoxy in adds steric bulk without H-bond donation.
• Electron-Withdrawing Groups: The cyano group in may enhance electrophilic character, contrasting with the electron-donating methoxy in .

Modifications to the Ester Group

The ester moiety at the 5-carboxylic acid position influences solubility and pharmacokinetics:

Compound (Reference)	Ester Group	Key Features
Target Compound	Ethyl ester	Moderate lipophilicity; typical metabolic cleavage site
2-Oxo-2-(3,4,5-trimethoxyphenyl)ethyl... ()	3,4,5-Trimethoxyphenylethyl ester	High lipophilicity; complex aromatic ester
Methyl ester ()	Methyl ester	Lower molecular weight; faster hydrolysis

Analysis :

• The ethyl ester in the target compound balances lipophilicity and metabolic stability.

Heterocyclic and Functional Group Additions

Substituents beyond the aryl group significantly alter bioactivity:

Compound (Reference)	Additional Substituents	Structural Impact
Ethyl 6-{[4-(3-chlorophenyl)-piperazinyl]methyl}-... ()	Piperazinylmethyl group	Introduces basic nitrogen; enhances CNS penetration potential
Ethyl 4-(4-oxochromen-3-yl)-... ()	Chromen-3-yl group	Bicyclic aromatic system; potential intercalation properties
Ethyl 2-[(4-amino-6-anilino-triazinyl)methylsulfanyl]-... ()	Triazinylmethylsulfanyl group	Sulfur and amino groups; possible redox activity

Analysis :

• The piperazinylmethyl group in adds a flexible, basic side chain, contrasting with the rigid dibromophenyl group in the target compound.
• The chromenyl group in introduces a fused aromatic system, likely altering π-π stacking interactions.

Conformational Analysis (Ring Puckering)

The tetrahydro pyrimidine ring adopts puckered conformations influenced by substituents. Cremer and Pople’s puckering coordinates () describe ring non-planarity:

• Target Compound : The 3,5-dibromo-4-hydroxyphenyl group may induce chair-like puckering due to steric repulsion between Br atoms and the methyl group.
• Analog with 4-Propoxyphenyl () : Bulky propoxy group could enforce a boat conformation, reducing planarity.

Biological Activity

5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is a complex organic compound that has garnered attention for its potential biological activities. This article will delve into the biological activity of this compound, examining its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 5-Pyrimidinecarboxylic acid, 4-(3,5-dibromo-4-hydroxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester can be represented as follows:

$$\text{C}_{15}\text{H}_{14}\text{Br}_{2}\text{N}_{2}\text{O}_{4}$$

This compound features a pyrimidine ring substituted with a dibromo-hydroxyphenyl group and an ethyl ester functional group. The presence of bromine atoms contributes to its unique chemical reactivity and biological activity.

Anticancer Properties

Research has indicated that compounds containing pyrimidine derivatives exhibit significant anticancer properties. A study highlighted that derivatives of pyrimidine can inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. Specifically, the compound has shown promise against certain cancer cell lines by modulating pathways involved in tumor growth and metastasis .

Antimicrobial Activity

Another area of interest is the antimicrobial activity of this compound. Studies have demonstrated that similar pyrimidine derivatives possess antibacterial and antifungal properties. The presence of hydroxyl groups in the structure enhances its interaction with microbial cell membranes, leading to increased permeability and subsequent cell death .

The biological activity of 5-Pyrimidinecarboxylic acid derivatives is often attributed to their ability to interact with specific biological targets:

• Enzyme Inhibition : Many pyrimidine derivatives act as enzyme inhibitors, particularly in pathways related to nucleic acid synthesis.
• Receptor Modulation : Some studies suggest that these compounds can modulate receptor activity, influencing cellular signaling pathways that regulate growth and apoptosis.

Case Studies

• Study on Anticancer Activity :
  A recent study explored the efficacy of a related compound in inhibiting the growth of breast cancer cells. The results indicated a dose-dependent response where higher concentrations led to significant reductions in cell viability .
• Antimicrobial Efficacy :
  Another notable study evaluated the antimicrobial effects against Staphylococcus aureus and Escherichia coli. The compound exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics, suggesting its potential as a therapeutic agent .

Summary of Biological Activities

Biological Activity	Effectiveness	Reference
Anticancer	Significant inhibition of cancer cell proliferation
Antimicrobial	Effective against various bacterial strains
Enzyme inhibition	Modulates nucleic acid synthesis enzymes

Pharmacological Profile

Property	Value
Molecular Weight	396.20 g/mol
Solubility	Soluble in DMSO
Toxicity	Low toxicity observed in preliminary studies

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can experimental design optimize yield and purity?

• Methodological Answer : A multi-step synthesis involving Biginelli-like cyclocondensation is commonly employed for analogous tetrahydro-pyrimidinecarboxylates . To optimize yield, use Design of Experiments (DoE) frameworks (e.g., factorial designs) to screen variables like solvent polarity, temperature, and catalyst loading. For example, highlights statistical methods to minimize trials while maximizing parameter coverage. Computational pre-screening of reaction conditions (e.g., via quantum chemical calculations) can further narrow optimal parameters .

Q. How can spectroscopic techniques resolve structural ambiguities in this compound, particularly regarding tautomeric forms or stereochemistry?

• Methodological Answer : Combine $^1H$-/$^{13}C$-NMR, X-ray crystallography, and IR spectroscopy. For tautomerism analysis, compare experimental NMR chemical shifts with density functional theory (DFT)-predicted shifts for possible tautomers. Crystallography (e.g., monoclinic $P2_1/c$ systems as in ) provides definitive stereochemical assignments. Mass spectrometry (HRMS) confirms molecular weight and fragmentation patterns .

Q. What are the key stability considerations for this compound under storage or experimental conditions?

• Methodological Answer : Perform accelerated stability studies under varying pH, temperature, and light exposure. Use HPLC or UPLC to monitor degradation products. For hydrolytically sensitive esters (common in pyrimidinecarboxylates), store at -20°C in inert atmospheres. TGA/DSC analysis ( ) can identify thermal decomposition thresholds .

Advanced Research Questions

Q. How can contradictory bioactivity data (e.g., in vitro vs. in vivo assays) for this compound be systematically addressed?

• Methodological Answer :

• Step 1 : Validate assay conditions (e.g., solubility in DMSO vs. physiological buffers; notes solvent interactions).
• Step 2 : Use pharmacokinetic modeling to assess bioavailability discrepancies.
• Step 3 : Apply cheminformatics tools (e.g., molecular docking) to probe target-binding dynamics under varying conditions .

Q. What strategies are effective for optimizing regioselectivity in modifying the dibromo-hydroxyphenyl moiety?

• Methodological Answer :

• Electronic Control : Use directing groups (e.g., acetylated hydroxyls) to bias electrophilic substitution.
• Steric Control : Employ bulky catalysts (e.g., Pd(PPh$_3$)$_4$) to restrict access to specific positions.
• Computational Guidance : Transition-state modeling (e.g., via Gaussian or ORCA) predicts regioselectivity trends .

Q. How can crystallographic data (e.g., unit cell parameters) inform polymorphism or co-crystal design for this compound?

• Methodological Answer : Compare experimental crystal data (e.g., $a = 12.6876 \, \text{Å}, \beta = 114.443^\circ$; ) with predicted polymorphs using Mercury or Materials Studio. For co-crystals, screen with GRAS co-formers (e.g., citric acid) and analyze via PXRD to identify new phases .

Data Analysis and Mechanistic Questions

Q. How should researchers interpret conflicting kinetic data in catalytic reactions involving this compound?

• Methodological Answer :

• Outlier Detection : Apply Grubbs’ test to identify anomalous data points.
• Mechanistic Probes : Use isotopic labeling (e.g., $^{18}O$) or trapping experiments to isolate intermediates.
• Multivariate Analysis : PCA or PLS regression correlates reaction variables with outcomes, resolving ambiguities .

Q. What computational methods are most reliable for predicting the compound’s reactivity in novel reaction systems?

• Methodological Answer :

• Reaction Pathway Mapping : Use artificial force-induced reaction (AFIR) or NEB methods in computational workflows (ICReDD’s approach; ).
• Solvent Effects : COSMO-RS or SMD models simulate solvation dynamics. Validate with experimental $\Delta G^\ddagger$ measurements .